Cas no 2228779-02-8 (2-(dimethylamino)methyl-4-(3-sulfanylpropyl)phenol)

• Product Name: 2-(dimethylamino)methyl-4-(3-sulfanylpropyl)phenol
• CAS No: 2228779-02-8
• MF: C₁₂H₁₉NOS
• MW: 225.350362062454
• CID: 6248885
• PubChem ID: 165880137
• Update Time: 2025-07-23

2-(dimethylamino)methyl-4-(3-sulfanylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)methyl-4-(3-sulfanylpropyl)phenol
• 2228779-02-8
• EN300-1753751
• 2-[(dimethylamino)methyl]-4-(3-sulfanylpropyl)phenol

• Inchi： 1S/C12H19NOS/c1-13(2)9-11-8-10(4-3-7-15)5-6-12(11)14/h5-6,8,14-15H,3-4,7,9H2,1-2H3
• InChI Key： WVOZWRQOIROCPX-UHFFFAOYSA-N
• SMILES： SCCCC1C=CC(=C(C=1)CN(C)C)O

Computed Properties

• Exact Mass: 225.11873540g/mol
• Monoisotopic Mass: 225.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.5Ų

Additional information on 2-(dimethylamino)methyl-4-(3-sulfanylpropyl)phenol

Professional Introduction to 2-(dimethylamino)methyl-4-(3-sulfanylpropyl)phenol (CAS No. 2228779-02-8)

2-(dimethylamino)methyl-4-(3-sulfanylpropyl)phenol, identified by its CAS number 2228779-02-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and molecular recognition. The presence of both a dimethylamino group and a sulfanylpropyl side chain imparts distinct chemical properties that make it a versatile intermediate in synthetic chemistry.

The< strong>dimethylamino substituent at the 2-position of the phenol ring contributes to the compound's basicity, which can be exploited in various pharmacological contexts. This feature is particularly relevant in the design of molecules that require interaction with acidic biological targets, such as enzymes or receptors. Additionally, the< strong>methyl groups attached to the nitrogen atom enhance the steric bulk of the amine, influencing both solubility and metabolic stability.

The< strong>4-(3-sulfanylpropyl)phenol moiety introduces a hydrophilic sulfanyl group into the aromatic system, which can improve water solubility and bioavailability. This is a critical consideration in pharmaceutical design, as poor solubility often limits the efficacy of therapeutic agents. The propyl chain further extends the hydrophobic portion of the molecule, creating a balance between hydrophilic and hydrophobic interactions that can be tailored for specific biological environments.

In recent years, there has been growing interest in phenolic derivatives due to their diverse biological activities. Phenols are well-known for their antioxidant properties, and modifications to their structure can enhance or alter these effects. For instance, studies have shown that certain phenolic compounds exhibit anti-inflammatory, antimicrobial, and anticancer activities. The compound< strong>2-(dimethylamino)methyl-4-(3-sulfanylpropyl)phenol represents an intriguing case where structural modifications may lead to novel pharmacological effects.

Recent research has explored the use of this compound as a building block in the synthesis of more complex molecules. Its bifunctional nature—possessing both an amine and a phenol—makes it suitable for condensation reactions with carboxylic acids or aldehydes, leading to amides or imines, respectively. These intermediates can then be further functionalized to produce libraries of compounds for high-throughput screening.

The< strong>sulfanylpropyl group also opens up possibilities for metal coordination studies. Sulfur-containing heterocycles are known to interact with transition metals, forming stable complexes that can be used in catalysis or as probes for biological systems. The presence of this group in< strong>2-(dimethylamino)methyl-4-(3-sulfanylpropyl)phenol suggests potential applications in coordination chemistry and material science.

In terms of synthetic methodologies, this compound can serve as a precursor for more elaborate structures through various chemical transformations. For example, nucleophilic substitution reactions at the aromatic ring or selective hydrogenation of unsaturated bonds could yield derivatives with tailored properties. The< strong,dimethylaminomethyl group provides a handle for further functionalization via reductive amination or diazotization reactions.

The pharmaceutical industry has shown particular interest in developing new drugs based on phenolic scaffolds due to their inherent biological activity. The compound< strong>2-(dimethylamino)methyl-4-(3-sulfanylpropyl)phenol, with its unique combination of functional groups, could serve as a lead compound for drug discovery efforts. Its ability to interact with multiple biological targets makes it a promising candidate for developing multifunctional therapeutics.

In conclusion, 2-(dimethylamino)methyl-4-(3-sulfanylpropyl)phenol (CAS No. 2228779-02-8) is a multifaceted compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its structural features—combining a dimethylamino group and a sulfanylpropyl side chain—make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing drug development and molecular science.